
Safe handling and storage conditions for 4-
(tetrahydropyran-4-yloxy)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Tetrahydropyran-4-yloxy)aniline

Cat. No.: B1345294 Get Quote

Application Notes and Protocols for 4-
(tetrahydropyran-4-yloxy)aniline
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
(tetrahydropyran-4-yloxy)aniline (CAS No. 917483-71-7). Adherence to these protocols is

crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
While specific quantitative data for some parameters of 4-(tetrahydropyran-4-yloxy)aniline
are not readily available in all safety data sheets, the following table summarizes key known

and predicted properties.
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Property Value Source

Molecular Formula C₁₁H₁₅NO₂ [1][2]

Molecular Weight 193.24 g/mol [1]

Appearance No data available

Odor No data available

Melting Point/Range No data available

Boiling Point/Range No data available

Flash Point No information available [3]

Autoignition Temperature No information available [3]

Solubility No information available [3]

Hazard Identification and Safety Precautions
4-(tetrahydropyran-4-yloxy)aniline is classified as a hazardous substance. The following

table outlines its primary hazards and the corresponding precautionary statements.
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Hazard Classification GHS Pictogram Precautionary Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

[4]

невроятно

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5] P264: Wash skin

thoroughly after handling.[5]

P270: Do not eat, drink or

smoke when using this

product. P271: Use only

outdoors or in a well-ventilated

area.[5] P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Causes skin irritation.[4] Невъзможно

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[5] P332 + P313: If skin

irritation occurs: Get medical

advice/attention.[5] P362: Take

off contaminated clothing and

wash before reuse.[5]

Causes serious eye irritation.

[4]
Невъзможно

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5] P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[5]

May cause respiratory

irritation.[4]
Невъзможно

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[5] P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Personal Protective Equipment (PPE)
A critical aspect of safely handling 4-(tetrahydropyran-4-yloxy)aniline is the consistent use of

appropriate personal protective equipment.

Fig. 1: Personal Protective Equipment Protocol
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Caption: Required Personal Protective Equipment (PPE).

Eye/Face Protection: Wear safety glasses with side-shields (or goggles) conforming to

EN166.[4]

Skin Protection:

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected

prior to use. Dispose of contaminated gloves after use in accordance with applicable laws

and good laboratory practices. Wash and dry hands.

Body Protection: Wear protective clothing. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the

specific workplace.[6]
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Respiratory Protection: When dusts are generated, use a full-face particle respirator type

N100 (US) or type P3 (EN 143) respirator cartridges as a backup to engineering controls.[4]

Safe Handling Protocol
This protocol outlines the standard operating procedure for handling 4-(tetrahydropyran-4-
yloxy)aniline in a laboratory setting.
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Fig. 2: Safe Handling Workflow
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Caption: Step-by-step workflow for safe handling.
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Engineering Controls: Handle in a well-ventilated place.[6] Ensure that eyewash stations and

safety showers are close to the workstation location.[3]

Handling Practices:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.[5]

Avoid formation of dust and aerosols.[7]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[5]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

reducing agents.[4]

Storage Conditions
Proper storage is essential to maintain the stability and quality of 4-(tetrahydropyran-4-
yloxy)aniline.

Storage Temperature: Store in a cool, dry place.

Container: Keep container tightly closed in a dry and well-ventilated place.

Atmosphere: Handle and store under an inert gas.

Security: Store locked up.[4]

Conditions to Avoid: Avoid dust formation.[4] Keep away from heat and sources of ignition.

Emergency and First-Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://enamine.enamine.net/pub/msds?code=EN300-6499136&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH6434014&productDescription=TETHYDRPYRAN-4-CARBXYLIC+A+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://aksci.com/sds/5313AJ_SDS.pdf
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1642328
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5313AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1345294?utm_src=pdf-body
https://www.benchchem.com/product/b1345294?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC52414DA&productDescription=4-%28TETRAHYDROPYRAN-4-YLO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[4]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[4]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation.[4]

Environmental Precautions: Should not be released into the environment.[4]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon

dioxide (CO2).[4]
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Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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